5-Methylisatoic anhydride
Cat. No. B1362455
Key on ui cas rn:
4692-99-3
M. Wt: 177.16 g/mol
InChI Key: IIXZSGIPOINDJO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07173036B2
Procedure details
Trichloromethyl chloroformate (36.27 mL, 300 mmol) was added to a stirred solution of Compound 10 (41.3 g, 273 mmol) in dry dioxane at room temperature and the solution was refluxed for 4 h. The solution was cooled in ice bath and the solids formed were filtered. The solids were washed by ether and dried under vacuum at room temperature to yield 45.5 g (94%) of white solids. M.P. 257° C. 1H NMR (DMSO-d6): δ 2.32 (s, 3H), 7.06 (d, J=8.6 Hz, 1H), 7.56 (dd, J=8.6, 1.8 Hz, 1H), 7.71 (d, J=1.1, 1H), 11.63 (s, 1H). EIMS (neg. mode) m/z 176 (M−1), 152 (M+23). Anal. (C9H7NO3) C, H, N.
Name
Yield
94%
Identifiers
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REACTION_CXSMILES
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Cl[C:2](OC(Cl)(Cl)Cl)=[O:3].[NH2:9][C:10]1[CH:18]=[CH:17][C:16]([CH3:19])=[CH:15][C:11]=1[C:12]([OH:14])=[O:13]>O1CCOCC1>[CH3:19][C:16]1[CH:17]=[CH:18][C:10]2[NH:9][C:2](=[O:3])[O:13][C:12](=[O:14])[C:11]=2[CH:15]=1
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Inputs
Step One
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Name
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|
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Quantity
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36.27 mL
|
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Type
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reactant
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|
Smiles
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ClC(=O)OC(Cl)(Cl)Cl
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Name
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|
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Quantity
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41.3 g
|
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Type
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reactant
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Smiles
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NC1=C(C(=O)O)C=C(C=C1)C
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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Smiles
|
O1CCOCC1
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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the solution was refluxed for 4 h
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Duration
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4 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The solution was cooled in ice bath
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CUSTOM
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Type
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CUSTOM
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Details
|
the solids formed
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FILTRATION
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Type
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FILTRATION
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|
Details
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were filtered
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WASH
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Type
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WASH
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|
Details
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The solids were washed by ether
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CUSTOM
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Type
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CUSTOM
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Details
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dried under vacuum at room temperature
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
CC1=CC2=C(NC(OC2=O)=O)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 45.5 g | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 94.1% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
